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Compound of Interest

Compound Name: Pexidartinib

Cat. No.: B1662808

The proper disposal of pexidartinib, a multi-targeted receptor tyrosine kinase inhibitor, is
crucial for ensuring laboratory safety and environmental protection.[1] As with any active
pharmaceutical ingredient, disposal procedures must adhere to strict regulatory guidelines to
prevent contamination and potential harm.[2] This guide provides essential information for
researchers, scientists, and drug development professionals on the appropriate handling and
disposal of pexidartinib waste.

Hazard Profile and Classification

Pexidartinib's classification can vary between suppliers, necessitating a cautious approach.
While some Safety Data Sheets (SDS) state the substance is not classified according to the
Globally Harmonized System (GHS), others indicate it may be harmful if swallowed and can
cause skin, eye, and respiratory irritation.[3][4] Furthermore, one source indicates it can cause
damage to organs through prolonged or repeated exposure.[5] Due to its potent
pharmacological activity and these potential hazards, pexidartinib waste should be handled as
potentially hazardous material.

There are conflicting reports on its environmental hazard. One SDS lists it as "Water hazard
class 1 (Self-assessment): slightly hazardous for water,” while another classifies it as "Water
hazard class (WGK): 3 - severe hazard to waters".[3][5] This discrepancy underscores the
importance of preventing any release into the environment.[4][6]

Table 1: Summary of Pexidartinib Hazard Classifications from Safety Data Sheets
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Classification Classification Classification

Hazard Category
Source 1[3] Source 2[4] Source 3[5]
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Harmful if swallowed;
o - ) organs through
GHS Classification Not Classified Causes skin, eye, and
) T prolonged or repeated
respiratory irritation.[4]
exposure.[5]

Class 1 (Slightly N Class 3 (Severely
Water Hazard Class Not Specified
Hazardous) Hazardous)

Procedural Guide for Pexidartinib Disposal

The recommended disposal method for pexidartinib is through a licensed chemical destruction
facility, typically via controlled incineration.[6] Under no circumstances should pexidartinib or
its containers be disposed of in standard trash or discharged into sewer systems.[6]

Step 1: Segregation and Collection

» Waste Identification: All materials contaminated with pexidartinib, including the pure
compound, solutions, contaminated personal protective equipment (PPE) like gloves, and
labware (e.g., vials, pipette tips), must be treated as chemical waste.[2]

o Containerization: Collect all pexidartinib waste in a dedicated, suitable, and clearly labeled
container with a secure closure.[4][6] The container label should identify the contents as
"Pexidartinib Waste" and include appropriate hazard symbols.

Step 2: On-Site Storage

o Location: Store the sealed waste container in a dry, cool, and well-ventilated area designated
for chemical waste.[6]

» Incompatibilities: Keep the waste container away from incompatible materials such as strong
acids, alkalis, and strong oxidizing agents.[7][8]

Step 3: Final Disposal
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o Professional Disposal Service: Arrange for the collection and disposal of the waste through a
licensed hazardous waste management company.[6] This ensures compliance with all local,
state, and federal regulations.[7][8]

o Recommended Method: The primary disposal method is high-temperature incineration in a
facility equipped with flue gas scrubbing.[6] One SDS suggests that the material can be
dissolved or mixed with a combustible solvent before being burned in a chemical incinerator.

[4]

Step 4: Handling Contaminated Packaging

» Empty Containers: Empty pexidartinib containers should be triple-rinsed with a suitable
solvent.[6] The rinsate must be collected and disposed of as pexidartinib waste.

» Decontaminated Packaging: After triple-rinsing, the packaging can be punctured to render it
unusable for other purposes and then disposed of in a sanitary landfill or recycled,
depending on local regulations.[6]

Experimental Protocols

This section is not applicable, as this document provides procedural guidance for chemical
disposal rather than summarizing experimental research.

Pexidartinib Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
pexidartinib and associated materials in a laboratory environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Pexidartinib | C20H15CIF3N5 | CID 25151352 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. Safe Disposal of Unwanted Pharmaceuticals - A Complete Guide to Best Practices
[phs.co.uk]

e 3. cdn.caymanchem.com [cdn.caymanchem.com]

e 4. biosynth.com [biosynth.com]

o 5. daiichisankyo.us [daiichisankyo.us]

e 6. chemicalbook.com [chemicalbook.com]

o 7. file.medchemexpress.com [file.medchemexpress.com]
o 8. abmole.com [abmole.com]

» To cite this document: BenchChem. [Safe Disposal of Pexidartinib in a Laboratory Setting].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1662808#pexidartinib-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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